![molecular formula C21H15N3O2S B6532461 7-(furan-2-yl)-2-methyl-5-[(naphthalen-1-yl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one CAS No. 946265-62-9](/img/structure/B6532461.png)
7-(furan-2-yl)-2-methyl-5-[(naphthalen-1-yl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
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Overview
Description
The compound “7-(furan-2-yl)-2-methyl-5-[(naphthalen-1-yl)methyl]-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one” is a complex organic molecule. It contains several functional groups and rings, including a furan ring, a naphthalene ring, and a thiazolo[4,5-d]pyridazin ring .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol gave N-(pyridin-2-yl)furan-2-carboxamide. This was then treated with excess P2S5 in anhydrous toluene to afford the corresponding carbothioamide. The carbothioamide was then oxidized with potassium ferricyanide in an alkaline medium to yield a compound with a [1,3]thiazolo[4,5-b]pyridine ring .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The furan ring, naphthalene ring, and thiazolo[4,5-d]pyridazin ring contribute to the aromaticity of the molecule .Chemical Reactions Analysis
The compound can undergo various chemical reactions. For example, it can undergo electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation. The substituent enters exclusively the 5-position of the furan ring. Alkylation with methyl iodide leads to the formation of a quaternization product at the pyridine nitrogen atom .properties
IUPAC Name |
7-(furan-2-yl)-2-methyl-5-(naphthalen-1-ylmethyl)-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O2S/c1-13-22-19-20(27-13)18(17-10-5-11-26-17)23-24(21(19)25)12-15-8-4-7-14-6-2-3-9-16(14)15/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGJAUORNLOLVAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC=CC4=CC=CC=C43)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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